![molecular formula C20H19IN2O2S B2779317 3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide CAS No. 477550-51-9](/img/structure/B2779317.png)
3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Antitumor Activity
Compound N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide demonstrates potential antitumor effects alongside excellent bioactivities. Its synthesis originates from commercially available materials, undergoing six steps with an overall yield of more than 30%. The product's structure is verified through comprehensive spectroscopic techniques (Bin, 2015).
Anticancer Evaluation
A series of benzamides, similar in structure to 3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide, were synthesized and exhibited significant anticancer activity against various cancer cell lines, including MCF-7, A549, Colo-205, and A2780. The compounds showcased moderate to excellent anticancer activities, with some derivatives even surpassing the reference drug in efficacy (Ravinaik et al., 2021).
Antimicrobial Properties
Thiazole derivatives, which are structurally related to 3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide, have been synthesized and assessed for their antimicrobial properties. These compounds exhibited significant activity against bacterial and fungal strains, with some molecules being more potent than reference drugs, especially against Gram-positive bacterial strains (Bikobo et al., 2017).
Role in Gelation Behavior
N-(thiazol-2-yl)benzamide derivatives, sharing a structural resemblance with 3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide, were synthesized and investigated for their gelation behavior. The study aimed to understand the influence of methyl functionality and multiple non-covalent interactions on gelation/non-gelation behavior. Certain amides demonstrated gelation behavior towards ethanol/water and methanol/water mixtures with good stability and low minimum gelator concentration (Yadav & Ballabh, 2020).
properties
IUPAC Name |
3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19IN2O2S/c1-2-3-11-25-17-6-4-5-15(12-17)19(24)23-20-22-18(13-26-20)14-7-9-16(21)10-8-14/h4-10,12-13H,2-3,11H2,1H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOCOZWYZNKOTLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19IN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.